Tarasaponin IV

• IUPAC Name: (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3-[(2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-4-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid
• InChI: InChI=1S/C53H84O23/c1-48(2)14-16-53(47(68)76-45-37(64)34(61)31(58)25(20-55)71-45)17-15-51(6)22(23(53)18-48)8-9-28-50(5)12-11-29(49(3,4)27(50)10-13-52(28,51)7)72-46-40(74-44-36(63)33(60)30(57)24(19-54)69-44)38(65)39(41(75-46)42(66)67)73-43-35(62)32(59)26(21-56)70-43/h8,23-41,43-46,54-65H,9-21H2,1-7H3,(H,66,67)/t23-,24+,25+,26-,27-,28+,29-,30+,31+,32-,33-,34-,35+,36+,37+,38-,39-,40+,41-,43-,44-,45-,46+,50-,51+,52+,53-/m0/s1
• InChI Key: XYCUSPPPIYQSLD-MPZQIDBGSA-N
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)C(=O)O)OC7C(C(C(O7)CO)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)C2C1)C)C(=O)OC9C(C(C(C(O9)CO)O)O)O)C
• Isomeric SMILES: C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C)C)(C)C)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)C(=O)O)O[C@H]8[C@@H]([C@H]([C@@H](O8)CO)O)O)O)O[C@H]9[C@@H]([C@H]([C@@H]([C@H](O9)CO)O)O)O
• Molecular Formula: C53H84O23
• Molecular Weight: 1089.2 g/mol

Description

Tarasaponin IV is an oleanane-type triterpene saponin. It is isolated from the bark of Aralia elata, a plant species known for its medicinal properties. Tarasaponin IV is used for cancer research.

Synthesis Analysis

The synthesis of saponins and the genes involved in its biosynthesis can be identified by transcriptome profiling. Using high-throughput sequencing technologies, the steroid or triterpenoid saponin biosynthesis related genes have been discovered. This can help boost the molecular research in this biosynthetic pathway.

Molecular Structure Analysis

Tarasaponin IV belongs to the class of organic compounds known as triterpene saponins. These are glycosylated derivatives of triterpene sapogenins.

Chemical Reactions Analysis

Tarasaponin IV has been found to have inhibitory effects on NF-κB transcriptional activation in HepG2 cells stimulated with TNFα. This suggests that it may play a role in regulating inflammatory responses.

Physical And Chemical Properties Analysis

Tarasaponin IV has a molecular weight of 1089.22 and a molecular formula of C53H84O23. It is stored under the recommended conditions in the Certificate of Analysis.

Scientific Research Applications

Oleanolic Acid Saponins and Tarasaponins

Tarasaponin IV is a type of oleanolic acid saponin found in the root bark of Aralia elata. Research by Sakai et al. (1994) and Satoh et al. (1994) on oleanolic acid glycosides, including tarasaponins, has focused on their chemical characterization. These studies have isolated and identified various tarasaponins, contributing to the understanding of their chemical structures and properties (Sakai et al., 1994) (Satoh et al., 1994).

Mechanism of Action

Tarasaponin IV exerts a dose-dependent effect on inhibiting α-glucosidase. This suggests that it may have potential therapeutic applications in the management of conditions like type 2 diabetes.